Cas no 1903046-41-2 (Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 1903046-41-2
• MF: C₂₁H₁₈N₂O₄
• MW: 362.378625392914
• CID: 5549978
• PubChem ID: 91815831
• Update Time: 2025-05-26

Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F6476-3563
• 2-{[1-(2H-1,3-benzodioxole-5-carbonyl)pyrrolidin-3-yl]oxy}quinoline
• 1,3-benzodioxol-5-yl-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone
• benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone
• AKOS025353136
• 1903046-41-2
• Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C21H18N2O4/c24-21(15-5-7-18-19(11-15)26-13-25-18)23-10-9-16(12-23)27-20-8-6-14-3-1-2-4-17(14)22-20/h1-8,11,16H,9-10,12-13H2
• InChI Key： NDVNXLAGDLHEFL-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2N=1)C1CN(C(C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 362.12665706g/mol
• Monoisotopic Mass: 362.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone

Recent Advances in the Study of Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone (CAS: 1903046-41-2)

Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone (CAS: 1903046-41-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a benzo[d][1,3]dioxole moiety with a quinoline-substituted pyrrolidine, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary data suggest that Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone exhibits selective binding affinity towards certain kinase enzymes, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. The compound's ability to modulate these kinases has been demonstrated in vitro, with notable inhibitory effects observed at nanomolar concentrations. These findings underscore its potential as a therapeutic agent and warrant further investigation.

In addition to its kinase inhibitory activity, recent studies have explored the compound's pharmacokinetic profile. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have revealed favorable characteristics, such as good oral bioavailability and metabolic stability. These attributes are critical for its development as a viable drug candidate. Furthermore, toxicity studies conducted in animal models have indicated a relatively safe profile, with no significant adverse effects observed at therapeutic doses.

The synthesis and optimization of Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of the compound with high purity and yield, facilitating its use in further biological evaluations. Structure-activity relationship (SAR) studies have identified key structural modifications that enhance its potency and selectivity, providing valuable insights for the design of next-generation derivatives.

Looking ahead, the potential applications of Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone extend beyond its current scope. Ongoing research is exploring its utility in combination therapies, where it may synergize with other drugs to enhance efficacy. Additionally, its role in targeting resistant strains of diseases is being investigated, offering a potential solution to the growing challenge of drug resistance. These developments highlight the compound's versatility and its promise as a cornerstone in future therapeutic strategies.

In conclusion, Benzo[d][1,3]dioxol-5-yl(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone (CAS: 1903046-41-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural attributes, combined with its promising biological activity and favorable pharmacokinetic profile, position it as a compelling candidate for further development. As research continues to unfold, this compound is poised to make a substantial impact on the treatment of various diseases, offering new hope for patients and clinicians alike.